Cas no 1172773-78-2 (3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide
• CAS No: 1172773-78-2
• MF: C₂₁H₂₀N₆O₃S
• MW: 436.486902236938
• CID: 6305714
• PubChem ID: 44117977
• Update Time: 2025-07-23

3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide
• 3-methoxy-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• AKOS024513761
• 1172773-78-2
• 3-methoxy-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide
• VU0647368-1
• 3-methoxy-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• F5565-0048

• Inchi： 1S/C21H20N6O3S/c1-15-23-20(14-21(24-15)27-12-4-11-22-27)25-16-7-9-17(10-8-16)26-31(28,29)19-6-3-5-18(13-19)30-2/h3-14,26H,1-2H3,(H,23,24,25)
• InChI Key： AEBHOUSMAVUVSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 436.13175969g/mol
• Monoisotopic Mass: 436.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide

Introduction to 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide and Related Research Applications

3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide (CAS No. 1172773-78-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This sulfonamide derivative is characterized by a benzene ring substituted with a methoxy group and an N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl) moiety, which contributes to its complex molecular architecture. The presence of multiple heterocyclic rings, including pyrazole and pyrimidine, suggests a high degree of functional diversity that may be exploited for therapeutic purposes.

The compound’s structure is reminiscent of many pharmacologically active molecules that have been investigated for their ability to interact with biological targets. Specifically, the sulfonamide group is a well-known pharmacophore that frequently appears in drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The pyrazole ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. In this context, 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide represents a promising scaffold for further medicinal chemistry exploration.

Recent advancements in drug discovery have emphasized the importance of multitarget engagement, where compounds are designed to interact with multiple biological pathways simultaneously. The structural complexity of 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide makes it a candidate for such an approach. For instance, the combination of the pyrimidine and pyrazole moieties could allow the compound to interact with both kinase enzymes and transcription factors, which are often dysregulated in diseases like cancer. This dual interaction potential has been observed in other sulfonamide derivatives and may hold true for this compound as well.

The synthesis of 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation or oxidation of pre-existing functional groups. The incorporation of the pyrazole and pyrimidine rings often requires condensation reactions or metal-catalyzed coupling processes. Given its complexity, the synthesis of this compound is likely to be performed by experienced chemists in well-equipped laboratories.

In terms of biological activity, preliminary studies on structurally similar compounds have suggested that 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yalamino}phenyl)benzene-1-sulfonamide may exhibit properties relevant to drug development. For example, sulfonamides have been shown to inhibit bacterial growth by interfering with metabolic pathways such as folic acid synthesis. Additionally, pyrazole derivatives have demonstrated anti-inflammatory and antiviral effects in various preclinical models. While specific data on this compound is limited at this time, its structural features suggest it could be explored for similar applications.

The potential applications of 3-methoxy-N-(4-{2-methyl-6-(1H-pyrazol-1-y lamino}phenyl)benzene - 1 - sulfonamide extend beyond traditional therapeutic areas. Its ability to modulate multiple biological targets makes it an attractive candidate for research into precision medicine, where treatments are tailored to individual patient profiles. Furthermore, the compound’s complex structure could serve as a basis for developing novel imaging agents or diagnostic tools. As computational chemistry techniques continue to improve, virtual screening methods may be employed to identify potential lead compounds derived from 3 - methoxy - N - ( 4 - { 2 - methyl - 6 - ( 1 H - pyrazol - 1 - yl ) pyrimidin - 4 - ylamino } phenyl ) benzene - 1 - sulfonamide more efficiently.

From an industrial perspective, the production and commercialization of 3-methoxy-N-(4-{2-methyl - 6 -( 1 H - pyrazol - 1 yl ) pyrimidin - 4 ylamino } phenyl ) benzene - 1 sulfonamide would require significant investment in research and development. However, if it proves to be therapeutically valuable, the market demand could justify such efforts. Regulatory agencies would need to review any clinical data generated before the compound could be approved for human use. This process ensures that only safe and effective drugs reach patients but can also delay market entry significantly.

In conclusion,3methox yN(44{2methyl6( Hpyrazol yl )pyrimidin ylamino } phen ylb enz ene 178 sulfona mide (CAS No .11727737852 ) is a structurally complex organic compound with potential pharmaceutical applications . Its unique combination of functional groups positions it as a valuable scaffold for further medicinal chemistry research . While specific data on its biological activity is limited , preliminary studies on similar compounds suggest it may exhibit properties relevant to drug development . As research in this field continues , compounds like 3meth oxyN(44{2methyl6( Hpy razol yl )py rim idin ylamino } phen ylb enz ene178sulfona mide could play an important role in addressing unmet medical needs .